Cas no 1210868-65-7 (2,5-difluoro-4-methoxypyridine)

2,5-Difluoro-4-methoxypyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining methoxy and fluorine groups at the 4- and 2,5-positions, respectively. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atoms enhance metabolic stability and bioavailability, while the methoxy group offers reactivity for further functionalization. Its high purity and well-defined regiochemistry ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is particularly useful in the development of bioactive molecules, where precise control over molecular architecture is critical. Suitable for research and industrial applications requiring tailored pyridine scaffolds.

2,5-difluoro-4-methoxypyridine structure

1210868-65-7 structure

Product Name:2,5-difluoro-4-methoxypyridine

CAS No:1210868-65-7

MF:C₆H₅F₂NO

MW:145.106808423996

CID:4563076

PubChem ID:67175460

Update Time:2025-05-26

2,5-difluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-difluoro-4-methoxypyridine
- Inchi： 1S/C6H5F2NO/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3
- InChI Key： DFAFBLODSFJLSF-UHFFFAOYSA-N
- SMILES： C1(F)=NC=C(F)C(OC)=C1

Computed Properties

Exact Mass: 145.034
Monoisotopic Mass: 145.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1A^2
XLogP3: 1.4

2,5-difluoro-4-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007123-250mg	2,5-Difluoro-4-methoxypyridine	1210868-65-7	95%	250mg	$1019.20	2023-09-04
Alichem	A029007123-500mg	2,5-Difluoro-4-methoxypyridine	1210868-65-7	95%	500mg	$1752.40	2023-09-04
Alichem	A029007123-1g	2,5-Difluoro-4-methoxypyridine	1210868-65-7	95%	1g	$2866.05	2023-09-04

2,5-difluoro-4-methoxypyridine Related Literature

1. Fe3O4-boosted MWCNT as an efficient sustainable catalyst for PET glycolysis†

A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-difluoro-4-methoxypyridine

Comprehensive Overview of 2,5-Difluoro-4-methoxypyridine (CAS No. 1210868-65-7): Properties, Applications, and Industry Insights

2,5-Difluoro-4-methoxypyridine (CAS No. 1210868-65-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound, characterized by its methoxy and difluoro substituents, serves as a versatile building block in organic synthesis. Its molecular formula, C₆H₅F₂NO, and molecular weight of 145.11 g/mol make it a valuable intermediate for designing advanced materials and bioactive molecules.

The growing demand for fluorinated pyridines in drug discovery is driven by their ability to enhance metabolic stability and bioavailability. Researchers frequently search for terms like "2,5-difluoro-4-methoxypyridine synthesis" or "CAS 1210868-65-7 applications", reflecting the compound's relevance in developing kinase inhibitors and antiviral agents. Recent studies highlight its role in optimizing hydrogen bonding and lipophilicity in target molecules, aligning with trends in fragment-based drug design (FBDD).

From a synthetic chemistry perspective, 1210868-65-7 exhibits remarkable reactivity in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-deficient pyridine ring facilitates regioselective functionalization, a feature often explored in peer-reviewed publications. Industry professionals increasingly inquire about "scale-up production of 2,5-difluoro-4-methoxypyridine", underscoring its transition from lab-scale to commercial applications.

Environmental and regulatory considerations for difluorinated compounds remain a hot topic in 2024. While 2,5-difluoro-4-methoxypyridine isn't classified as hazardous under current GHS standards, proper handling protocols are recommended due to its potential photosensitivity. Analytical methods like GC-MS and HPLC (with retention time data) are crucial for quality control, as evidenced by frequent searches for "CAS 1210868-65-7 purity analysis" in scientific databases.

The compound's crystalline structure, confirmed by X-ray diffraction studies, reveals interesting molecular packing patterns that influence its solubility profile. This property is particularly relevant for formulation scientists addressing "poorly soluble API challenges" – a trending subject in pharmaceutical forums. Patent literature indicates growing use of 1210868-65-7 in PROTAC (proteolysis targeting chimera) development, connecting it to cutting-edge targeted protein degradation therapies.

Supply chain dynamics for fluorinated building blocks have evolved post-pandemic, with manufacturers emphasizing stable isotopic labeling capabilities (e.g., ¹³C or ¹⁵N versions) to meet tracer study demands. The compound's storage stability under inert atmospheres (-20°C) and compatibility with continuous flow chemistry systems are frequently discussed in process chemistry circles.

Emerging applications in electronic materials have expanded the utility of 2,5-difluoro-4-methoxypyridine beyond life sciences. Its incorporation into OLED intermediates and liquid crystal formulations demonstrates the compound's adaptability to high-tech industries. Computational chemistry studies utilizing DFT calculations provide valuable insights into its frontier molecular orbitals, aiding material scientists in property prediction.

Quality specifications for CAS 1210868-65-7 typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metals. Analytical certificates often include NMR (1H, 13C, 19F) and HRMS data for structural verification. The compound's logP value (~1.2) and pKa (3.8) make it valuable for medicinal chemists optimizing ADME properties.

In conclusion, 2,5-difluoro-4-methoxypyridine represents a multifaceted tool for modern chemical research. Its intersection with green chemistry principles (atom economy of fluorine incorporation) and high-throughput screening platforms positions it as a compound of enduring interest across multiple disciplines.